Cas no 2228829-22-7 (1,1,1-trifluoro-3-(2-hydroxy-4-methylphenyl)propan-2-one)

• Product Name: 1,1,1-trifluoro-3-(2-hydroxy-4-methylphenyl)propan-2-one
• CAS No: 2228829-22-7
• MF: C₁₀H₉F₃O₂
• MW: 218.172473669052
• CID: 6141788
• PubChem ID: 165722823
• Update Time: 2025-08-05

1,1,1-trifluoro-3-(2-hydroxy-4-methylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(2-hydroxy-4-methylphenyl)propan-2-one
• 2228829-22-7
• EN300-1960913

• Inchi： 1S/C10H9F3O2/c1-6-2-3-7(8(14)4-6)5-9(15)10(11,12)13/h2-4,14H,5H2,1H3
• InChI Key： UDWFLCHCRVEYSG-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=CC(C)=CC=1O)=O)(F)F

Computed Properties

• Exact Mass: 218.05546401g/mol
• Monoisotopic Mass: 218.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų

Additional information on 1,1,1-trifluoro-3-(2-hydroxy-4-methylphenyl)propan-2-one

Research Brief on 1,1,1-trifluoro-3-(2-hydroxy-4-methylphenyl)propan-2-one (CAS: 2228829-22-7): Recent Advances and Applications

The compound 1,1,1-trifluoro-3-(2-hydroxy-4-methylphenyl)propan-2-one (CAS: 2228829-22-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging applications in drug discovery and development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of fluorinated bioactive molecules. The presence of the trifluoromethyl group and the hydroxyl-substituted aromatic ring confers distinct electronic and steric properties, making it a versatile building block for medicinal chemistry. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of novel anti-inflammatory agents, where derivatives of 2228829-22-7 exhibited potent inhibition of cyclooxygenase-2 (COX-2) with minimal gastrointestinal side effects.

In addition to its pharmacological potential, advancements in synthetic methodologies have been reported. A team at MIT developed a more efficient, one-pot synthesis route for 1,1,1-trifluoro-3-(2-hydroxy-4-methylphenyl)propan-2-one, achieving a 78% yield with improved purity. This innovation addresses previous challenges in large-scale production, paving the way for broader industrial applications. The study, published in Organic Process Research & Development, also emphasized the compound's stability under various storage conditions, a critical factor for pharmaceutical manufacturing.

Emerging research has explored the compound's mechanism of action at the molecular level. Computational docking studies suggest that 2228829-22-7 derivatives interact selectively with protein targets involved in metabolic disorders. For instance, a 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that these compounds show promising activity as modulators of PPARγ, a nuclear receptor implicated in diabetes and obesity. These findings open new avenues for structure-activity relationship (SAR) studies aimed at optimizing therapeutic efficacy.

Despite these promising developments, challenges remain. Current research gaps include the need for comprehensive toxicological profiling and in vivo validation of the compound's safety profile. Future directions may focus on leveraging 1,1,1-trifluoro-3-(2-hydroxy-4-methylphenyl)propan-2-one as a scaffold for targeted drug delivery systems, particularly in oncology, where fluorinated compounds have shown enhanced tumor penetration. Collaborative efforts between academia and industry will be crucial to translate these discoveries into clinical applications.